Cas no 60398-94-9 (1,3-Isobenzofurandione,4,6-dimethyl-(9CI))

• Product Name: 1,3-Isobenzofurandione,4,6-dimethyl-(9CI)
• CAS No: 60398-94-9
• MF: C₁₀H₈O₃
• MW: 176.171g/mol
• CID: 952028
• PubChem ID: 14574733
• Update Time: 2024-02-29

1,3-Isobenzofurandione,4,6-dimethyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Isobenzofurandione,4,6-dimethyl-(9CI)
• 1,3-Isobenzofurandione, 4,6-dimethyl-

• Inchi： 1S/C10H8O3/c1-5-3-6(2)8-7(4-5)9(11)13-10(8)12/h3-4H,1-2H3
• InChI Key： IHUYUMPALWUDCU-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C(C)=CC(C)=C2)C(=O)O1

Computed Properties

• Exact Mass: 176.047
• Monoisotopic Mass: 176.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.4A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Phthalic anhydrides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones Phthalic anhydrides